Cas no 50262-51-6 (4-formylphenyl hexanoate)

• Product Name: 4-formylphenyl hexanoate
• CAS No: 50262-51-6
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 1567202
• PubChem ID: 3084911
• Update Time: 2025-04-21

4-formylphenyl hexanoate Chemical and Physical Properties

Names and Identifiers

• 4-formylphenyl hexanoate
• (4-formylphenyl) hexanoate
• Hexanoic acid 4-formylphenyl ester
• 50262-51-6
• DTXSID9068530
• Hexanoic acid, 4-formylphenyl ester
• DBFNEZMYRPLRIP-UHFFFAOYSA-N
• SCHEMBL3172173
• DB-265193

• Inchi： 1S/C13H16O3/c1-2-3-4-5-13(15)16-12-8-6-11(10-14)7-9-12/h6-10H,2-5H2,1H3
• InChI Key： DBFNEZMYRPLRIP-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1)C(CCCCC)=O

Computed Properties

• Exact Mass: 220.10998
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters